Cas no 68748-55-0 (Reductiomycin)

• Product name: Reductiomycin
• CAS No: 68748-55-0
• MF: C₁₄H₁₅NO₆
• MW: 293.272004365921
• CID: 971950
• PubChem ID: 6439115

Reductiomycin Chemical and Physical Properties

Names and Identifiers

• Reductiomycin
• REDUCTOIMYCIN
• Antibiotic AM 6201
• Antibiotic S 551II
• InChI=1/C14H15NO6/c1-8(16)21-13-6-9(7-20-13)2-5-12(19)15-14-10(17)3-4-11(14)18/h2,5,7,13,17H,3-4,6H2,1H3,(H,15,19)/b5-2
• [4-[(E)-3-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-3-oxoprop-1-enyl]-2,3-dihydrofuran-2-yl] acetate
• BRN 4525860
• 68748-55-0
• (2E)-(+)-3-[5-(Acetyloxy)-4,5-dihydro-3-furanyl]-N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-2-propenamide
• AM-6201
• HB4053
• 85439-32-3
• 2-Propenoic acid, 3-(5-(acetyloxy)-4,5-dihydro-1H-pyrrol-3-yl)-, 2-hydroxy-5-oxo-1-cyclopenten-1-yl ester, (E)-
• S 551II
• SCHEMBL11426267
• Alkaloid AM 6201
• 4-(3-((2-Hydroxy-5-oxocyclopent-1-en-1-yl)amino)-3-oxoprop-1-en-1-yl)-2,3-dihydrofuran-2-yl acetate
• 2-Propenamide, 3-(5-(acetyloxy)-4,5-dihydro-3-furanyl)-N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-, (E)-(+)-
• AM 6201
• DTXSID201113107
• (E)-4-(3-((2-hydroxy-5-oxocyclopent-1-en-1-yl)amino)-3-oxoprop-1-en-1-yl)-2,3-dihydrofuran-2-yl acetate
• 83377-76-8
• Not named
• CS-0104646
• HY-129291

• Inchi： InChI=1S/C14H15NO6/c1-8(16)21-13-6-9(7-20-13)2-5-12(19)15-14-10(17)3-4-11(14)18/h2,5,7,13,17H,3-4,6H2,1H3,(H,15,19)/b5-2+
• InChI Key： VKXPFUZQXMQEDU-GORDUTHDSA-N
• SMILES： CC(=O)OC1CC(=CO1)C=CC(=O)NC2=C(CCC2=O)O

Computed Properties

• Exact Mass: 293.08993720g/mol
• Monoisotopic Mass: 293.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (65 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans